Cas no 91348-35-5 (3-Bromo-1,4-dimethylquinolin-2(1H)-one)

• Product Name: 3-Bromo-1,4-dimethylquinolin-2(1H)-one
• CAS No: 91348-35-5
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 6797663
• PubChem ID: 23024332
• Update Time: 2025-07-22

3-Bromo-1,4-dimethylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• G69027
• MFCD22688695
• 3-bromo-1,4-dimethyl-2(1h)-quinolinone
• 91348-35-5
• 3-Bromo-1,4-dimethylquinolin-2(1H)-one
• DB-394597
• SCHEMBL1240376

• Inchi： 1S/C11H10BrNO/c1-7-8-5-3-4-6-9(8)13(2)11(14)10(7)12/h3-6H,1-2H3
• InChI Key： ZTFXTKVRXFCONP-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C2C=CC=CC=2C=1C)=O

Computed Properties

• Exact Mass: 250.995
• Monoisotopic Mass: 250.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.3

Additional information on 3-Bromo-1,4-dimethylquinolin-2(1H)-one

Recent Advances in the Study of 3-Bromo-1,4-dimethylquinolin-2(1H)-one (CAS: 91348-35-5): A Promising Scaffold in Medicinal Chemistry

The compound 3-Bromo-1,4-dimethylquinolin-2(1H)-one (CAS: 91348-35-5) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential as a scaffold for drug development. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and applications in drug discovery.

Recent studies have demonstrated that 3-Bromo-1,4-dimethylquinolin-2(1H)-one serves as a key intermediate in the synthesis of various bioactive molecules. Its brominated quinolinone core is particularly valuable for constructing heterocyclic compounds with antimicrobial, anticancer, and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory activity against bacterial DNA gyrase, suggesting its potential as a novel antibiotic scaffold.

In addition to its antimicrobial properties, 3-Bromo-1,4-dimethylquinolin-2(1H)-one has shown promise in oncology research. A team at the University of Cambridge recently reported that structurally modified analogs of this compound selectively target cancer cells by inhibiting specific kinase pathways involved in tumor proliferation. The study, published in Nature Chemical Biology, identified several lead compounds with nanomolar potency against breast and lung cancer cell lines.

The synthetic accessibility of 3-Bromo-1,4-dimethylquinolin-2(1H)-one has also been a focus of recent research. A 2024 paper in Organic Letters described an optimized, one-pot synthesis method that improves yield and reduces byproducts, making it more suitable for large-scale production. This advancement is particularly significant for pharmaceutical applications where scalability is crucial.

From a structural perspective, computational studies have provided insights into the molecular interactions of 3-Bromo-1,4-dimethylquinolin-2(1H)-one with biological targets. Molecular docking simulations published in Bioorganic & Medicinal Chemistry suggest that the bromine atom at the 3-position plays a critical role in forming halogen bonds with target proteins, explaining the compound's enhanced binding affinity compared to non-halogenated analogs.

Looking forward, researchers are exploring the potential of 3-Bromo-1,4-dimethylquinolin-2(1H)-one in addressing emerging health challenges. Preliminary data presented at the 2024 American Chemical Society meeting indicates its derivatives may have applications in treating neurodegenerative diseases by modulating protein aggregation pathways. However, further in vivo studies are needed to validate these findings.

In conclusion, 3-Bromo-1,4-dimethylquinolin-2(1H)-one (CAS: 91348-35-5) represents a versatile and pharmacologically relevant scaffold with multiple therapeutic applications. The recent surge in research publications highlights its growing importance in medicinal chemistry and drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and exploring its full therapeutic potential across various disease areas.